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Compound of Interest

Compound Name: 3-(1,1-Difluoroethyl)pyridine

Cat. No.: B053828 Get Quote

An In-depth Technical Guide to 3-(1,1-
Difluoroethyl)pyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthetic considerations for 3-(1,1-Difluoroethyl)pyridine. The information is intended for

researchers in medicinal chemistry, materials science, and drug development who are

interested in the application of fluorinated pyridine scaffolds.

Molecular Structure and Chemical Formula
3-(1,1-Difluoroethyl)pyridine is a heterocyclic organic compound. It consists of a pyridine ring

substituted at the 3-position with a 1,1-difluoroethyl group. The presence of the geminal fluorine

atoms on the ethyl group significantly influences the electronic properties and metabolic

stability of the molecule, making it an attractive building block in medicinal chemistry.

Molecular Formula: C₇H₇F₂N

Structure:

Start with Pyridine Precursor
(e.g., 3-acetylpyridine)

Fluorination Reaction
(e.g., using DAST or Deoxofluor)

1. Introduce Fluorine Work-up
(Quenching, Extraction)

2. Isolate Crude Product Purification
(e.g., Column Chromatography)

3. Purify Isolated 3-(1,1-Difluoroethyl)pyridine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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